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Compound of Interest

Compound Name: FSC231

Cat. No.: B12382994 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount. This guide provides essential, step-by-step

procedures for the proper disposal of FSC231, a small-molecule inhibitor of the PICK1 PDZ

domain, ensuring laboratory safety and environmental protection.

FSC231 is recognized as a hazardous substance, harmful if swallowed and very toxic to

aquatic life with long-lasting effects.[1] Adherence to proper disposal protocols is crucial to

mitigate risks to personnel and the environment. Always consult your institution's

Environmental Health and Safety (EHS) department for specific guidelines and regulations.

Key Compound Information
A summary of the pertinent details for FSC231 is provided below.
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Property Value Source

Chemical Name

(E)-ethyl 2-cyano-3-(3,4-

dichlorophenyl)acryloylcarbam

ate

[2]

CAS Number 1215849-96-9 [1][2]

Molecular Formula C13H10Cl2N2O3 [1][2]

Molecular Weight 313.13 [1][2]

Appearance Solid [2]

Solubility 10 mM in DMSO [2]

Hazards

Harmful if swallowed. Very

toxic to aquatic life with long

lasting effects.

[1]

Experimental Protocols: Disposal Procedures
The proper disposal of FSC231, whether in solid form or in solution, requires careful

segregation and handling as hazardous waste.

Solid FSC231 Waste
Solid waste includes the pure compound, contaminated personal protective equipment (PPE),

and lab supplies such as weighing boats and contaminated paper towels.

Segregation: Collect all solid waste contaminated with FSC231 in a dedicated, clearly

labeled hazardous waste container. The container should be made of a compatible material,

such as high-density polyethylene (HDPE).

Labeling: The hazardous waste container must be labeled with "Hazardous Waste" and the

full chemical name: "(E)-ethyl 2-cyano-3-(3,4-dichlorophenyl)acryloylcarbamate" and

"FSC231". List all contents of the container.

Storage: Store the sealed container in a designated satellite accumulation area. This area

should be secure, well-ventilated, and away from incompatible materials.
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Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's EHS department or a licensed hazardous waste disposal contractor.

Liquid FSC231 Waste
Liquid waste typically consists of FSC231 dissolved in a solvent, such as Dimethyl Sulfoxide

(DMSO).

Segregation:Do not pour liquid waste containing FSC231 down the drain. Collect all liquid

waste in a dedicated, leak-proof, and shatter-resistant hazardous waste container. Ensure

the container material is compatible with all chemical components of the waste stream.

Labeling: Affix a "Hazardous Waste" label to the container. Clearly list all chemical

constituents and their approximate concentrations (e.g., "FSC231 in DMSO, 10 mM").

Storage: Keep the liquid waste container tightly sealed and store it in secondary

containment, such as a chemical-resistant tray, to prevent spills. The storage location should

be a designated satellite accumulation area.

Disposal: Contact your institution's EHS office to arrange for the pickup and disposal of the

liquid hazardous waste.

Mandatory Visualizations
The following diagrams illustrate the key decision-making and procedural workflows for the

proper disposal of FSC231.
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Click to download full resolution via product page

Caption: Workflow for the proper disposal of solid and liquid FSC231 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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